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Compound of Interest

Compound Name: 3-Amino-2,6-dimethylphenol

Cat. No.: B1266368 Get Quote

An In-depth Technical Guide to 3-Amino-2,6-dimethylphenol

Introduction
3-Amino-2,6-dimethylphenol, also known as 3-amino-2,6-xylenol, is an organic compound

with the chemical formula C8H11NO.[1][2] It is characterized by a phenol ring substituted with

an amino group and two methyl groups.[2] This compound serves as a valuable intermediate in

organic synthesis, particularly in the manufacturing of dyes and pharmaceuticals.[2][3] Its

functional groups—the hydroxyl (-OH) and amino (-NH2) groups—allow for a variety of

chemical modifications, making it a versatile building block in medicinal chemistry and materials

science.[2] This guide provides a comprehensive overview of its physical and chemical

properties, experimental protocols, and key applications for researchers, scientists, and drug

development professionals.

Physical and Chemical Properties
The fundamental physical and chemical properties of 3-Amino-2,6-dimethylphenol are

summarized below. The compound typically appears as a solid powder at room temperature.[2]

[4]
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Property Value Reference(s)

CAS Number 6994-64-5 [1][2][4]

Molecular Formula C8H11NO [1][2]

Molecular Weight 137.18 g/mol [1][5]

IUPAC Name 3-amino-2,6-dimethylphenol [1][4]

Synonyms
2,6-Dimethyl-3-aminophenol,

3-Amino-2,6-xylenol
[2]

Appearance Powder [4]

Melting Point 104-106 °C [4][5]

Topological Polar Surface Area 46.3 Å² [1]

InChI

1S/C8H11NO/c1-5-3-4-

7(9)6(2)8(5)10/h3-

4,10H,9H2,1-2H3

[1][4]

InChIKey
XSBKXUJEVYHSNO-

UHFFFAOYSA-N
[1][4]

Canonical SMILES CC1=C(C(=C(C=C1)N)C)O [1][5]

Experimental Protocols & Analysis
Detailed experimental protocols for the synthesis of 3-Amino-2,6-dimethylphenol are not

extensively published in public literature. However, a general approach involves the nitration of

2,6-dimethylphenol followed by reduction of the resulting nitrophenol. The characterization of

the final product relies on standard analytical techniques.

General Analytical Workflow
The identity and purity of 3-Amino-2,6-dimethylphenol are typically confirmed using a

combination of chromatographic and spectroscopic methods. A European Commission report

on the compound noted the use of LC/MS to identify an unknown peak in one batch,

demonstrating the application of this technique for purity assessment.[6]
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General Analytical Workflow for 3-Amino-2,6-dimethylphenol

Sample Preparation

Instrumental Analysis

Data Interpretation

3-Amino-2,6-dimethylphenol Sample

Dissolve in appropriate solvent
(e.g., Methanol, Acetonitrile)

High-Performance Liquid Chromatography (HPLC)
- Purity Assessment

Inject

Liquid Chromatography-Mass Spectrometry (LC-MS)
- Molecular Weight Confirmation

- Impurity Identification

Inject

Nuclear Magnetic Resonance (NMR)
- 1H and 13C NMR for
  structural elucidation

Analyze

Fourier-Transform Infrared Spectroscopy (FTIR)
- Functional Group Identification

  (O-H, N-H, C-H bonds)

Analyze

Purity Determination
(e.g., >98%) Structural Confirmation

Generate Certificate of Analysis (CoA)

Click to download full resolution via product page

Caption: A typical workflow for the analytical characterization of 3-Amino-2,6-dimethylphenol.

Solubility Estimation Protocol
While specific solubility data is sparse, a report from the Scientific Committee on Consumer

Safety (SCCS) provided an estimation method.[6] The solubility in propylene glycol was
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estimated to be less than 12 g/L based on the dose levels and volumes used in toxicity studies

where the compound formed a suspension.[6]

Methodology:

Prepare a series of concentrations of the test compound in the selected solvent (e.g.,

propylene glycol).

Observe the formulations to determine if they are true solutions or suspensions at each

concentration.

The highest concentration that forms a clear solution is recorded as the approximate

solubility.

In the SCCS case, since the formulations used in toxicity studies were suspensions, the

solubility was determined to be lower than the lowest concentration used.[6]

Reactivity and Stability
3-Amino-2,6-dimethylphenol possesses two primary reactive sites: the phenolic hydroxyl

group and the aromatic amino group.

Phenolic Reactivity: The hydroxyl group imparts acidic properties and allows for reactions

such as etherification and esterification. It also makes the ring susceptible to oxidation.

Amino Group Reactivity: The amino group provides basicity and can form salts with acids.[2]

It is a nucleophile and can undergo reactions like acylation and alkylation.

Oxidative Coupling: As a phenol, it is susceptible to oxidative coupling reactions, which is a

key principle in its use in hair dyes.

Information from the European Commission indicates that the stability of 3-amino-2,6-
dimethylphenol in typical hair dye formulations is a key parameter for safety assessment,

although specific data was not reported in the public dossier.[6]

Biological Activity and Applications
Use in Cosmetics
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3-Amino-2,6-dimethylphenol is used as an ingredient in oxidative hair dye formulations.[7][8]

In this application, it acts as a "coupler." The hair dyeing process involves an oxidative reaction

where small precursor molecules (developers and couplers) diffuse into the hair shaft. In the

presence of an oxidizing agent like hydrogen peroxide, these precursors react to form larger,

colored molecules that become trapped within the hair, resulting in a permanent color.[7] The

Scientific Committee on Consumer Safety (SCCS) has opined that 3-amino-2,6-
dimethylphenol is safe for use in oxidative hair dye formulations at an on-head concentration

of up to 2.0%.[8]
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Oxidative Hair Dyeing Workflow
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Caption: Role of 3-Amino-2,6-dimethylphenol as a coupler in oxidative hair dyeing.
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Potential Therapeutic Applications
While research on 3-Amino-2,6-dimethylphenol itself is limited, derivatives of closely related

aminophenols are being investigated for potent biological activities. A 2024 study highlighted

that derivatives of 2-amino-6-methyl-phenol demonstrated remarkable inhibition of RSL3-

induced ferroptosis, a form of regulated cell death driven by iron-dependent lipid peroxidation.

[9] These compounds were shown to effectively prevent the accumulation of lipid peroxides in

living cells and one derivative protected mice from kidney ischemia-reperfusion injury, a

condition where ferroptosis plays a critical role.[9] This suggests that the ortho-hydroxyl-amino

moiety present in compounds like 3-Amino-2,6-dimethylphenol could be a promising scaffold

for developing novel ferroptosis inhibitors.[9]

Proposed Anti-Ferroptotic Mechanism of Aminophenol Derivatives
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Caption: Potential mechanism of ferroptosis inhibition by related aminophenol derivatives.

Safety and Toxicology
3-Amino-2,6-dimethylphenol is classified as harmful if swallowed and may cause damage to

organs through prolonged or repeated exposure.[1] It is associated with hazard statements

H302, H312, H315, H319, H332, H335, and H373.[4] Standard precautionary measures, such

as wearing protective gloves, clothing, and eye protection, are recommended when handling

this chemical.[4] While the SCCS considers it safe for its specific use in hair dyes at defined

concentrations, a sensitization potential cannot be excluded.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1266368?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/3-Amino-2_6-dimethylphenol
https://pubchem.ncbi.nlm.nih.gov/compound/3-Amino-2_6-dimethylphenol
https://cymitquimica.com/cas/6994-64-5/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB21496963.htm
https://www.sigmaaldrich.com/SG/en/product/enamine/ena159843747?context=bbe
https://www.biosynth.com/p/GAA99464/6994-64-5-3-amino-26-dimethylphenol
https://ec.europa.eu/health/scientific_committees/consumer_safety/docs/sccs_o_151.pdf
https://cosmileeurope.eu/inci/detail/80/3-amino-2-6-dimethylphenol/
https://health.ec.europa.eu/publications/revision-opinion-3-amino-26-dimethylphenol-a162_en
https://health.ec.europa.eu/publications/revision-opinion-3-amino-26-dimethylphenol-a162_en
https://pubmed.ncbi.nlm.nih.gov/38056303/
https://pubmed.ncbi.nlm.nih.gov/38056303/
https://pubmed.ncbi.nlm.nih.gov/38056303/
https://www.benchchem.com/product/b1266368#physical-and-chemical-properties-of-3-amino-2-6-dimethylphenol
https://www.benchchem.com/product/b1266368#physical-and-chemical-properties-of-3-amino-2-6-dimethylphenol
https://www.benchchem.com/product/b1266368#physical-and-chemical-properties-of-3-amino-2-6-dimethylphenol
https://www.benchchem.com/product/b1266368#physical-and-chemical-properties-of-3-amino-2-6-dimethylphenol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266368?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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